Cas no 58844-70-5 (2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic Acid)

2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic Acid structure
58844-70-5 structure
Product Name:2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic Acid
CAS No:58844-70-5
MF:C14H9F3O3S
MW:314.279673337936
CID:1612743
PubChem ID:42855
Update Time:2025-04-21

2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic acid
    • 2-((3-(Trifluoromethyl)phenyl)sulfinyl)benzoic acid
    • BRN 2154446
    • AC1L28PS
    • CTK5A8951
    • AG-G-08521
    • LS-38393
    • KB-219909
    • 2-[(3-Trifluoromethylphenyl)sulfinyl]benzoic acid
    • 58844-70-5
    • 2-[3-(Trifluoromethyl)benzene-1-sulfinyl]benzoic acid
    • o-((alpha,alpha,alpha-Trifluoro-m-tolyl)sulfinyl)benzoic acid
    • DB-260478
    • DTXSID40974352
    • BENZOIC ACID, o-((alpha,alpha,alpha-TRIFLUORO-m-TOLYL)SULFINYL)-
    • 2-[(3-Trifluoromethylphenyl)sulfinyl ]benzoic acid
    • CHEMBL3277072
    • Benzoic acid, 2-((3-(trifluoromethyl)phenyl)sulfinyl)-
    • 2-[3-(trifluoromethyl)phenyl]sulfinylbenzoic Acid
    • Inchi: 1S/C14H9F3O3S/c15-14(16,17)9-4-3-5-10(8-9)21(20)12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
    • InChI Key: TWLUUCVHAKXBJU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Exact Mass: 314.02247
  • Monoisotopic Mass: 314.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 54.37
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